Cas no 18870-77-4 (2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 18870-77-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD06380317
• CID: 1070771
• PubChem ID: 2466723
• Update Time: 2025-10-29

2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 2,5-dimethyl-1-propan-2-ylpyrrole-3-carbaldehyde
• Pyrrole-3-carboxaldehyde, 1-isopropyl-2,5-dimethyl- (8CI)
• 1-isopropyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde(SALTDATA: FREE)
• 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde
• SMR000291227
• VS-03434
• 1-Isopropyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, AldrichCPR
• BBL012647
• HMS2727L03
• 18870-77-4
• DTXSID90368762
• AKOS000113203
• 1-isopropyl-2,5-dimethyl-pyrrole-3-carbaldehyde
• Z57985990
• EN300-12008
• CHEMBL1487425
• MFCD06380317
• SB62134
• CS-0118044
• 1-isopropyl-2,5-dimethylpyrrole-3-carbaldehyde
• 1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-(1-methylethyl)-
• MLS000718959
• STK803291
• G85088

• MDL： MFCD06380317
• Inchi： 1S/C10H15NO/c1-7(2)11-8(3)5-10(6-12)9(11)4/h5-7H,1-4H3
• InChI Key： UNLWGQOETWJJKI-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C=1C)C(C)C

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 260.9°C at 760 mmHg
• Flash Point: 111.6°C
• Refractive Index: 1.503
• PSA: 22.00000
• LogP: 2.49830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 2,5-Dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 18870-77-4)

2,5-Dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde, with the CAS number 18870-77-4, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. This compound belongs to the pyrrole-carbaldehyde family, characterized by its unique molecular structure featuring a pyrrole ring substituted with methyl and isopropyl groups, along with an aldehyde functional group. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyrrole derivatives like 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde has surged due to their versatile applications. Researchers and industries are particularly interested in its role as a flavor and fragrance ingredient, where its aldehyde group contributes to aromatic profiles. Additionally, its potential as a building block in medicinal chemistry has been explored, especially in the design of novel heterocyclic compounds. The compound's CAS registry number 18870-77-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis of 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation or Knorr pyrrole synthesis. These methods are optimized to achieve high yields and purity, which are critical for its applications. The compound's molecular formula C10H15NO and molecular weight 165.23 g/mol are key identifiers often referenced in technical literature. Its physical properties, such as solubility in organic solvents and melting point, are also well-documented, aiding in its practical use.

From an environmental and sustainability perspective, the production and use of 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde align with the growing trend toward green chemistry. Researchers are investigating eco-friendly synthesis routes, such as catalytic methods or solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry focus on sustainable chemical manufacturing, a topic frequently searched by professionals and students alike.

In the fragrance industry, 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde is valued for its woody and amber-like notes, making it a popular choice for perfumes and scented products. Its stability and compatibility with other fragrance ingredients enhance its utility. Meanwhile, in pharmaceutical research, the compound's pyrrole core is studied for its potential bioactivity, particularly in the development of antimicrobial or anti-inflammatory agents. These applications are often highlighted in patent filings and research papers, driving further interest in the compound.

For those seeking detailed information on CAS 18870-77-4, reputable chemical databases like PubChem and Reaxys provide comprehensive data on its spectroscopic properties, safety profiles, and regulatory status. The compound's NMR and IR spectra are particularly useful for quality control and identification purposes. As the scientific community continues to explore its potential, 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carbaldehyde remains a compound of enduring interest and utility.